4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride

• CAS RN: 125758-75-0
• Molecular Formula: C10H8ClNO4S2
• Molecular Weight: 305.8 g/mol
• IUPAC Name: 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzenesulfonyl chloride
• InChI: InChI=1S/C10H8ClNO4S2/c11-18(15,16)7-3-1-6(2-4-7)5-8-9(13)12-10(14)17-8/h1-4,8H,5H2,(H,12,13,14)
• InChI Key: HLOGJTSWEUWOAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2C(=O)NC(=O)S2)S(=O)(=O)Cl

Description

4-[(2,4-Dioxo-1,3-thiazolidin-5-yl)methyl]benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C10H8ClNO4S2 and its molecular weight is 305.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Chlorosulfonic acid (5 ml) was cooled to 0° C. and the 5-benzyl-2,4-thiazolidinedione prepared above (9.6 mmol, 2.0 g) was added portionwise. The reaction mixture was stirred at room temperature for 0.5 hour and poured into ice (25 g). The solution was extracted with methylene chloride (2×50 ml) and the organic layers were dried (Na2SO4) and solvent removed in vacuo to afford title product which was used without further purification.

Synthesis routes and methods II

Procedure details